Cas no 54495-31-7 (4-Chloro-2-nitrophenyl p-tolyl ether)

• Product Name: 4-Chloro-2-nitrophenyl p-tolyl ether
• CAS No: 54495-31-7
• MF: C₁₃H₁₀ClNO₃
• MW: 263.676402568817
• CID: 2187252
• PubChem ID: 7004707
• Update Time: 2025-04-21

4-Chloro-2-nitrophenyl p-tolyl ether Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-nitrophenyl p-tolyl ether
• 4-chloro-1-(4-methylphenoxy)-2-nitrobenzene
• 54495-31-7
• DTXSID90426477
• DB-316460
• DTXCID10377311

• Inchi： 1S/C13H10ClNO3/c1-9-2-5-11(6-3-9)18-13-7-4-10(14)8-12(13)15(16)17/h2-8H,1H3
• InChI Key： KVDVUQFLVJSFHI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])OC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 263.035
• Monoisotopic Mass: 263.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 4.3